![molecular formula C7H11NO4 B1382022 2-[(1-Acetylazetidin-3-yl)oxy]acetic acid CAS No. 1781792-63-9](/img/structure/B1382022.png)
2-[(1-Acetylazetidin-3-yl)oxy]acetic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-[(1-Acetylazetidin-3-yl)oxy]acetic acid is characterized by a combination of an acetylazetidin-3-yl group and an oxyacetic acid group . The molecule has a molecular weight of 173.17 g/mol.Physical And Chemical Properties Analysis
2-[(1-Acetylazetidin-3-yl)oxy]acetic acid has a predicted density of 1.31±0.1 g/cm3 and a predicted boiling point of 423.1±35.0 °C . Its molecular weight is 173.17 g/mol.Scientific Research Applications
Pharmaceutical Research
This compound, with the CAS number 1781792-63-9 , is used in pharmaceutical research as a building block for the synthesis of various drugs. Its structure is conducive to modifications that can lead to the development of new therapeutic agents, particularly in the realm of antibiotics and anti-inflammatory drugs .
Analytical Chemistry
“2-[(1-Acetylazetidin-3-yl)oxy]acetic acid” is utilized in analytical chemistry for method development in chromatography, including HPLC and LC-MS, due to its unique properties that allow for precise measurements and separations .
Mechanism of Action
As an NSAID, 2-[(1-Acetylazetidin-3-yl)oxy]acetic acid likely works by reducing the production of prostaglandins, substances in the body that cause inflammation. This helps to reduce inflammation and pain.
properties
IUPAC Name |
2-(1-acetylazetidin-3-yl)oxyacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO4/c1-5(9)8-2-6(3-8)12-4-7(10)11/h6H,2-4H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDSKFICLVMNVMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC(C1)OCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-Acetylazetidin-3-yl)oxy]acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.